3,3-difluoro-2,3-dihydro-1H-indene-4-carboxylic acid
Overview
Description
3,3-difluoro-2,3-dihydro-1H-indene-4-carboxylic acid is a chemical compound with the molecular formula C10H8F2O2 . It is a derivative of indene, which is a colorless liquid hydrocarbon and a petrochemical, a bicyclic compound .
Molecular Structure Analysis
The molecular structure of 3,3-difluoro-2,3-dihydro-1H-indene-4-carboxylic acid can be inferred from its IUPAC name and molecular formula. The “3,3-difluoro” indicates the presence of two fluorine atoms at the third carbon of the indene ring. The “2,3-dihydro” suggests that the indene ring is saturated at the second and third positions. The “4-carboxylic acid” indicates the presence of a carboxylic acid functional group at the fourth carbon of the indene ring .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,3-difluoro-2,3-dihydro-1H-indene-4-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,3-dihydro-1H-indene-4-carboxylic acid", "2,3-difluorobenzaldehyde", "Sodium borohydride", "Acetic acid", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: 2,3-dihydro-1H-indene-4-carboxylic acid is reacted with 2,3-difluorobenzaldehyde in the presence of acetic acid to form 3,3-difluoro-2,3-dihydro-1H-indene-4-carboxaldehyde.", "Step 2: The resulting aldehyde is reduced to the corresponding alcohol using sodium borohydride in ethanol.", "Step 3: The alcohol is then oxidized to the carboxylic acid using sodium chlorite and acetic acid.", "Step 4: The carboxylic acid is then converted to its sodium salt using sodium hydroxide.", "Step 5: The sodium salt is acidified with hydrochloric acid to precipitate the target compound, which is then isolated by filtration and washed with diethyl ether and water." ] } | |
CAS RN |
1780946-75-9 |
Product Name |
3,3-difluoro-2,3-dihydro-1H-indene-4-carboxylic acid |
Molecular Formula |
C10H8F2O2 |
Molecular Weight |
198.2 |
Purity |
95 |
Origin of Product |
United States |
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